4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine

• IUPAC Name: 4-[4-chloro-6-(methoxymethyl)pyrimidin-2-yl]-2-methyl-1,3-thiazole
• InChI: InChI=1S/C10H10ClN3OS/c1-6-12-8(5-16-6)10-13-7(4-15-2)3-9(11)14-10/h3,5H,4H2,1-2H3
• InChI Key: JKIXRKFVMUZSRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=NC(=CC(=N2)Cl)COC
• Molecular Formula: C10H10ClN3OS
• DSSTOX Substance ID: DTXSID30384082
• Molecular Weight: 255.72 g/mol
• CAS RN: 263897-42-3

Description

4-Chloro-6-(methoxymethyl)-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine, also known as CMMP, is a compound that has been extensively studied in scientific research. It is a heterocyclic compound that contains a pyrimidine ring and a thiazole ring, which are both important in medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Quantum Chemical Calculations

A study details the synthesis of compounds through reactions involving 4-chloro-6-methoxypyrimidine-2-amine, further characterized by various spectroscopic techniques. These compounds were analyzed for their intramolecular non-covalent interactions, highlighting the importance of such interactions in understanding the molecular properties (Zhang et al., 2018).

Antifungal Activities

Research into pyrimidine derivatives containing a heterocyclic compound has shown antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger. This indicates the potential application of these compounds in developing antifungal agents (Jafar et al., 2017).

Biological Evaluations

Antimicrobial Activities

A study synthesizing pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives demonstrated promising antimicrobial activity. This suggests these compounds' potential as a foundation for developing new antimicrobial agents (Sayed et al., 2006).

Chemical Transformations and Applications

Degradation Studies

Research on chlorimuron-ethyl degradation by Aspergillus niger highlights the environmental impact of pyrimidine-based herbicides and the microbial pathways involved in their breakdown, emphasizing the ecological applications of pyrimidine research (Sharma et al., 2012).

Optical and Electronic Properties

Nonlinear Optical Exploration

A study on the structural parameters and nonlinear optical exploration of thiopyrimidine derivatives demonstrates the significance of pyrimidine rings in nonlinear optics (NLO) fields. This research opens avenues for the use of such compounds in optoelectronic devices and materials science (Hussain et al., 2020).